![molecular formula C16H21FN2O B7569695 (E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one](/img/structure/B7569695.png)
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one, also known as FPEPP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research areas.
Mechanism of Action
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one acts as a dopamine transporter ligand, which means it binds to and modulates the activity of the dopamine transporter protein. This protein is responsible for the reuptake of dopamine from the synaptic cleft, and this compound can either inhibit or enhance this activity depending on the concentration and mode of administration.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including analgesic, anticancer, and neuroprotective effects. In animal studies, this compound has been found to reduce pain sensitivity and increase pain tolerance, which suggests its potential use as a pain medication. This compound has also been shown to inhibit the growth of cancer cells in vitro, which suggests its potential use in cancer therapy. In addition, this compound has been found to have neuroprotective effects in animal models of Parkinson's disease, which suggests its potential use in treating neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using (E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one in lab experiments is its high affinity and selectivity for the dopamine transporter protein, which allows for precise modulation of dopamine activity. Another advantage is its potential use in developing new medications for pain and cancer. However, one limitation of using this compound is its limited availability and high cost, which can make it difficult to conduct large-scale experiments.
Future Directions
There are several future directions for research on (E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one, including exploring its potential use in developing new pain and cancer medications, studying its effects on the dopamine system in the brain, and investigating its neuroprotective effects in various neurodegenerative disorders. Additionally, further research is needed to optimize the synthesis method for this compound and to develop more efficient and cost-effective methods for its production.
Synthesis Methods
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one can be synthesized through a multi-step process that involves the reaction of piperidine with 4-fluorobenzaldehyde to form 4-fluorobenzylpiperidine. This intermediate is then reacted with ethyl acetoacetate in the presence of a base to form the final product, this compound.
Scientific Research Applications
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one has shown potential applications in various research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been found to act as a dopamine transporter ligand, which can be used to study the dopamine system in the brain. In pharmacology, this compound has been shown to have analgesic effects, which can be useful in developing new pain medications. In medicinal chemistry, this compound has been found to have anticancer properties, which can be explored further for cancer therapy.
Properties
IUPAC Name |
(E)-1-[2-(1-aminoethyl)piperidin-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O/c1-12(18)15-4-2-3-11-19(15)16(20)10-7-13-5-8-14(17)9-6-13/h5-10,12,15H,2-4,11,18H2,1H3/b10-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMBASOVUGZZLBI-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCCN1C(=O)C=CC2=CC=C(C=C2)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1CCCCN1C(=O)/C=C/C2=CC=C(C=C2)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.